Cas no 2227642-31-9 (rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine)

Technical Introduction: rac-(1R,3S)-3-(4,4-Difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a difluorinated cyclohexyl substituent. Its rigid cyclopropane core and fluorine substitution enhance metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The stereochemistry at the 1- and 3-positions, along with the gem-dimethyl group, contributes to conformational restraint, potentially improving target binding selectivity. The 4,4-difluorocyclohexyl moiety offers a balance of polarity and steric bulk, advantageous for optimizing pharmacokinetic properties. This compound is particularly relevant in the synthesis of bioactive molecules, including CNS-targeted agents, where fluorine incorporation can influence blood-brain barrier permeability. Its structural features make it a versatile scaffold for drug discovery applications.
rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine structure
2227642-31-9 structure
Product Name:rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227642-31-9
MF:C11H19F2N
MW:203.272070169449
CID:6425739
PubChem ID:165632180
Update Time:2025-06-08

rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine
    • EN300-1950827
    • 2227642-31-9
    • Inchi: 1S/C11H19F2N/c1-10(2)8(9(10)14)7-3-5-11(12,13)6-4-7/h7-9H,3-6,14H2,1-2H3/t8-,9-/m0/s1
    • InChI Key: CAOMFLBBGLAPEM-IUCAKERBSA-N
    • SMILES: FC1(CCC(CC1)[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

  • Exact Mass: 203.14855593g/mol
  • Monoisotopic Mass: 203.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

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Additional information on rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine

Rac-(1R,3S)-3-(4,4-Difluorocyclohexyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS number 2227642-31-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential uses of this compound while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine is characterized by a cyclopropane ring fused with a cyclohexane ring containing two fluorine atoms at the 4-position. The presence of a cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and interactions with biological systems. Additionally, the amine group attached to the cyclopropane ring enhances its potential for forming hydrogen bonds, a critical feature in drug design.

Recent studies have highlighted the importance of this compound in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. For instance, rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine has shown promise in modulating enzyme activity and receptor binding due to its unique stereochemistry and electronic properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methods followed by functionalization to introduce the amine group and fluorinated cyclohexane moiety. The stereochemical control during synthesis is crucial to obtaining the desired (1R,3S) configuration.

In terms of applications, rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine has been investigated for its potential in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms and developing new treatments.

The latest research on this compound has focused on improving its bioavailability and reducing potential side effects through structural modifications. Scientists are also exploring its use in combination therapies to enhance efficacy while minimizing adverse reactions.

In conclusion, rac-(1R,3S)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropan-1-amine, with its distinctive chemical structure and promising biological properties, continues to be an area of active research. As advancements in synthetic methods and biological testing continue to evolve,this compound holds great potential for contributing to the development of innovative therapeutic solutions.

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